N-(3-(benzofuran-2-yl)propyl)-3-(3-chlorophenyl)propanamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-3-(3-chlorophenyl)propanamide
• InChI: InChI=1S/C20H20ClNO2/c21-17-7-3-5-15(13-17)10-11-20(23)22-12-4-8-18-14-16-6-1-2-9-19(16)24-18/h1-3,5-7,9,13-14H,4,8,10-12H2,(H,22,23)
• InChI Key: BMHYAGKOEGEEJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)CCCNC(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClNO2
• Molecular Weight: 341.8 g/mol

Description

N-(3-(benzofuran-2-yl)propyl)-3-(3-chlorophenyl)propanamide, also known as BFPVIP, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic benefits. BFPVIP is a synthetic compound that belongs to the family of benzofuran compounds.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  The chemical synthesis of benzofuran derivatives, including N-(3-(benzofuran-2-yl)propyl)-3-(3-chlorophenyl)propanamide, often involves complex reactions such as the uncatalysed amine exchange reaction or the Claisen-Schmidt condensation. These techniques have been utilized to prepare compounds for further pharmacological testing, demonstrating the chemical flexibility and adaptability of benzofuran derivatives in creating potentially bioactive molecules (Idris, Ayeni, & Sallau, 2011).

• Structural Characterization

  Advanced spectroscopic methods, such as IR, 1H-NMR, and microanalysis, are crucial for elucidating the chemical structures of synthesized compounds. These techniques confirm the identity and purity of the compounds, which is essential for subsequent biological testing and application (Önkol, Şahin, Yıldırım, Erol, & Ito, 2004).

Pharmacological Research

• Anticonvulsant Studies

  Research has explored the anticonvulsant potential of benzofuran derivatives in animal models. For instance, certain isomers of N-Benzyl-3-[(chlorophenyl)amino]propanamides have shown promising activity against seizures, indicating the potential of benzofuran compounds in developing new antiepileptic drugs (Idris, Ayeni, & Sallau, 2011).

• Antinociceptive Activity

  Some derivatives of benzofuran have been tested for their ability to reduce pain in animal models. These studies contribute to understanding the pain-relieving properties of benzofuran compounds and their potential therapeutic applications (Önkol et al., 2004).

• Anticancer Activity

  There has been interest in evaluating the anticancer properties of benzofuran derivatives. Research in this area aims to uncover new therapeutic options for cancer treatment by investigating the cytotoxic effects of these compounds on cancer cell lines (Coskun, Tekin, Sandal, & Coskun, 2016).

Mechanism of Action

Target of Action

Benzofuran compounds, a core structure in this compound, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

Benzofuran derivatives have been shown to interact with their targets in a variety of ways, often leading to changes in cellular function or structure . The specific interactions and resulting changes would depend on the particular target and the context within the cell.

Biochemical Pathways

For example, some benzofuran compounds have anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease . This suggests that the compound may interact with the biochemical pathways involved in viral replication or host immune response.

Result of Action

Given the biological activities associated with benzofuran compounds, it is likely that the compound could have a variety of effects at the molecular and cellular level, potentially including changes in enzyme activity, alterations in cellular signaling, or effects on cell growth or survival .

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-[3-(1-benzofuran-2-yl)propyl]-3-(3-chlorophenyl)propanamide are largely determined by its benzofuran moiety. Benzofuran compounds have been shown to interact with various enzymes, proteins, and other biomolecules, contributing to their diverse biological activities

Molecular Mechanism

Given the known biological activities of benzofuran derivatives, it is likely that this compound exerts its effects through interactions with various biomolecules, potentially influencing enzyme activity and gene expression .